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Compound of Interest

Compound Name:
SODIUM

PENTAFLUOROPHENOXIDE

CAS No.: 2263-53-8

Cat. No.: B1229612

Get Quote

Executive Summary
Sodium Pentafluorophenoxide (NaOC₆F₅) is the sodium salt of pentafluorophenol, widely

used as a perfluoroarylating agent. While chemically stable under ambient conditions, it

exhibits a distinct thermal instability profile characterized not by simple bond homolysis, but by

exothermic self-condensation polymerization.

Key Stability Metrics:

Stable Zone: < 150°C (in inert atmosphere).

Reactive Onset (Polymerization): ~180°C – 200°C.

Decomposition Mode: Nucleophilic Aromatic Substitution (SₙAr) leading to

poly(perfluorophenylene ethers) and elimination of Sodium Fluoride (NaF).

Critical Hazard: Uncontrolled heating >200°C can result in rapid solidification (charring) and

release of toxic fluorinated volatiles.
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Chemical Profile & Thermodynamics[1][2][3]
Property Value / Description

Formula NaOC₆F₅

Molecular Weight 206.05 g/mol

Appearance White to off-white hygroscopic solid

Basicity

Moderate (Conjugate acid pKa ~5.5). Less basic

than non-fluorinated phenoxides due to

electron-withdrawing fluorine atoms.

Lattice Energy
High; stabilizes the salt against spontaneous

decomposition at RT.

Solubility
Soluble in polar aprotic solvents (DMF, DMAc,

THF); reacts with protic solvents at high T.

Thermodynamic Stability
The C–F bond is exceptionally strong (~485 kJ/mol), rendering the aromatic ring resistant to

oxidative cleavage. However, the C–O bond formation is thermodynamically favored over the

C–F bond in the presence of a phenoxide nucleophile, driving the self-condensation reaction at

elevated temperatures.

Thermal Decomposition Mechanism[4][5][6][7][8][9]
The decomposition of NaOC₆F₅ is a bimolecular self-reaction. Unlike typical organic thermal

degradation (bond scission), this process is a step-growth polymerization driven by the

elimination of stable lattice salts (NaF).

The Pathway: Self-Condensation Polymerization
At temperatures exceeding 180°C, the nucleophilic oxygen of one pentafluorophenoxide anion

attacks the electron-deficient ring of a neighboring anion. Due to the electron-donating nature

of the oxide substituent (-O⁻), the ring is deactivated towards nucleophilic attack relative to

hexafluorobenzene; however, the high thermal energy overcomes this activation barrier.
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Regiochemistry: The attack typically occurs at the meta or para position relative to the oxide

group. While electronic repulsion from the -O⁻ usually directs incoming nucleophiles meta,

steric and lattice factors at high temperatures often result in a mixture, leading to branched

poly(perfluorophenylene ethers).
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Figure 1: Mechanistic pathway of Sodium Pentafluorophenoxide thermal decomposition via

self-condensation.

Byproducts and Hazards
Sodium Fluoride (NaF): Precipitates as a fine solid. While chemically stable, its formation

indicates the consumption of the active reagent.

Perfluorinated Ethers: The primary decomposition product is a chemically inert, high-

molecular-weight polymer.

Octafluorodibenzodioxin: In uncontrolled high-temperature scenarios (>300°C),

intramolecular condensation can yield perfluorinated dioxins, which are persistent organic

pollutants (POPs) and highly regulated.

Experimental Stability Data
The following data is synthesized from comparative studies of alkali metal

pentafluorophenoxides (K/Na salts) used in polymer synthesis.
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Temperature Physical State Observation Mechanism

25°C Solid
Stable. Hygroscopic

(absorbs moisture).
N/A

100°C Solid/Solute

Stable in inert

solvents (e.g.,

Toluene).

Minor hydrolysis if

wet.

150°C Melt/Solid

Meta-stable. Long-

term heating causes

discoloration.

Slow dimerization

onset.

200°C Melt
Reactive. Rapid

viscosity increase.

Self-condensation to

polymer.

>350°C Char

Decomposition. Mass

loss via volatile

fluorocarbons.

Pyrolysis of ether

backbone.[1]

Note on Hydrates: Commercial NaOC₆F₅ often exists as a hydrate. Dehydration occurs

between 80°C – 120°C. Attempting to dry the salt above 150°C poses a risk of initiating

polymerization before the drying is complete.

Protocol: Thermal Stability Assessment (DSC/TGA)
To validate the stability of a specific batch (e.g., for drug substance manufacturing), use the

following self-validating protocol.

Instrumentation Setup
Technique: Simultaneous TGA/DSC (SDT).

Crucible: Alumina (Al₂O₃) or Platinum (Pt). Avoid Aluminum pans if T > 400°C due to reaction

with F⁻.

Atmosphere: Dry Nitrogen (50 mL/min). Air/Oxygen can alter the profile via oxidative

degradation.
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Method Workflow
Equilibration: Hold at 30°C for 5 min to stabilize baseline.

Drying Step: Ramp 10°C/min to 110°C. Hold 10 min.

Checkpoint: Measure mass loss.[2][3][4] >0.5% indicates significant moisture (hydrate).

Decomposition Ramp: Ramp 5°C/min to 400°C.

Cooling: Cool to 30°C.

Data Interpretation (Self-Validation)
Endotherm (80-120°C): Desolvation/Dehydration.

Baseline Shift (~180-220°C): Glass transition or melting of oligomers.

Exotherm (>200°C):CRITICAL SIGNAL. Broad exothermic peak indicates polymerization.

TGA Mass Loss:

Step 1 (Low T): Moisture/Solvent.

Step 2 (High T, >350°C): Pyrolysis of the polymer backbone (release of CO, COF₂,

fluorocarbons).

Safety & Handling Directives
Storage

Condition: Store under inert gas (Argon/Nitrogen) in tightly sealed containers.

Incompatibility: Strong oxidizers, strong acids (releases Pentafluorophenol), and protic

solvents at high temperatures.

Moisture: Highly hygroscopic. Hydrolysis generates NaOH and Pentafluorophenol.

Reaction Runaway Prevention
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When using NaOC₆F₅ in SₙAr reactions (e.g., with heterocycles):

Temperature Limit: Maintain reaction temperature < 140°C unless strictly necessary.

Stoichiometry: Avoid large excesses of the salt in high-concentration melts.

Quenching: In case of an exotherm, remove heat source and dilute with cold, inert solvent

(e.g., Toluene) to lower kinetic energy. Do not use water on a hot reaction mixture

(steam/sputtering hazard).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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